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Introduction
Cesium-138 (138Cs) is a radioactive isotope of cesium, an alkali metal with atomic number 55.

This isotope is of significant interest in nuclear physics and related fields due to its role as a

fission product in nuclear reactors and its complex decay scheme involving a metastable

isomer, Cesium-138m (138mCs).[1] This technical guide provides a comprehensive overview

of the nuclear properties, decay characteristics, and experimental methodologies related to

138Cs and its isomer. The information is presented to be a valuable resource for researchers,

scientists, and professionals in drug development who may encounter or utilize this isotope in

their work.

Production and Isolation
Cesium-138 is primarily produced as a fission product from the thermal neutron-induced fission

of Uranium-235 (235U) in nuclear reactors.[1] The fission yield of 138Cs from this process is

approximately 7.22 ± 0.29%.[1] The direct parent isotope of 138Cs is Xenon-138 (138Xe),

which beta decays to 138Cs.[2]

The isolation of 138Cs from other fission products is a critical step for experimental studies.

Common methods for the chemical separation of cesium isotopes from radioactive waste

streams include:
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Precipitation: Cesium can be precipitated from acidic solutions using reagents like

phosphotungstic acid or sodium tetraphenylboron.[3][4]

Solvent Extraction: Macrocyclic polyethers, also known as crown ethers, can be used to

selectively extract cesium ions.[4]

Ion Exchange: This technique is employed to separate cesium from other elements based on

their differing affinities for an ion exchange resin.[1]

For studies of short-lived isotopes like 138Cs, on-line isotope separation systems, such as the

TRISTAN facility at the Ames Laboratory Research Reactor, have been utilized to provide a

continuous source of the isotope for immediate experimental investigation.[5]

Nuclear Properties and Decay Data
Both the ground state of Cesium-138 and its metastable isomer, Cesium-138m, exhibit distinct

nuclear properties and decay characteristics. The quantitative data for these isotopes are

summarized in the tables below for clear comparison.

Properties of Cesium-138 (Ground State)
Property Value

Half-life 33.41 minutes[1]

Decay Mode 100% β- decay to 138Ba[6]

Total Decay Energy 5.375(9) MeV[1][6]

Maximum Beta Energy 5.375 MeV[1]

Mean Electron Energy 1.24621 MeV[1][7]

Nuclear Spin and Parity 3-[1][6]

Magnetic Dipole Moment +0.699(4) μN[1][6]

Quadrupole Moment +0.112(17) barns[1]

Properties of Cesium-138m (Nuclear Isomer)
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Property Value

Half-life 2.91(8) minutes[1][8]

Excitation Energy 79.9(3) keV[1][6]

Decay Modes
Isomeric Transition (IT) to 138Cs (81%)β- decay

to 138Ba (19%)[2][8]

IT Decay Energy 0.080 MeV[2]

β- Decay Energy 5.453 MeV[2]

Nuclear Spin and Parity 6-[1][8]

Magnetic Dipole Moment +1.710(9) μN[1]

Quadrupole Moment -0.40(3) barns[2]

Decay Schemes
The decay of Cesium-138 and its isomer involves transitions to the stable Barium-138 nucleus.

The following diagrams, generated using the DOT language, illustrate these decay pathways.
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Caption: Decay scheme of the Cesium-138m nuclear isomer.

The diagram above illustrates that the metastable state, 138mCs, has two competing decay

modes. The dominant mode (81% branching ratio) is an isomeric transition (IT) to the ground

state of 138Cs through the emission of gamma rays or conversion electrons.[2][8] The
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alternative pathway (19% branching ratio) is a direct beta decay to the stable 138Ba.[2][8] The

ground state of 138Cs then undergoes a 100% beta decay to 138Ba.[1][6]

Experimental Protocols
Detailed experimental investigation of 138Cs and its isomer requires specialized techniques

and instrumentation. The following sections outline the general methodologies for key

experiments.

Production and On-line Separation
A common method for producing and studying short-lived fission products like 138Cs involves

an on-line isotope separator coupled to a fission source.

Protocol Outline:

Target Preparation: A target of 235U is placed in a high neutron flux region of a nuclear

reactor.

Fission Product Extraction: The fission products, including the gaseous precursor 138Xe, are

continuously extracted from the target.

Ionization: The extracted gaseous products are ionized in an ion source.

Mass Separation: The ionized isotopes are accelerated and passed through a magnetic field,

which separates them based on their mass-to-charge ratio. This allows for the selection of a

pure beam of 138Xe ions.

Collection and Measurement: The separated 138Xe ions are implanted into a collection foil.

The subsequent beta decay of 138Xe produces 138Cs, which can then be studied in situ.

Production & Separation Measurement

U-235 Target in
Neutron Flux

Fission Product
Extraction Ion Source Mass Separator Collection Foil

(¹³⁸Xe Implantation)
β-decay of ¹³⁸Xe

to ¹³⁸Cs
Gamma-Ray
Spectroscopy

γ-γ Coincidence
Measurement
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Caption: General experimental workflow for 138Cs studies.

Gamma-Ray Spectroscopy
Gamma-ray spectroscopy is a fundamental technique for identifying and quantifying the

gamma radiation emitted during the decay of 138Cs and 138mCs. High-purity germanium

(HPGe) or lithium-drifted germanium (Ge(Li)) detectors are typically used due to their excellent

energy resolution.

Protocol Outline:

Detector Setup: A shielded HPGe or Ge(Li) detector is used to minimize background

radiation. The detector is cooled to liquid nitrogen temperatures to reduce thermal noise.

Energy and Efficiency Calibration: The detector is calibrated using standard radioactive

sources with well-known gamma-ray energies and emission probabilities (e.g., 60Co, 137Cs,

152Eu). This allows for the accurate determination of the energies and intensities of the

gamma rays from the 138Cs source.

Data Acquisition: The 138Cs source is placed at a known distance from the detector, and the

gamma-ray spectrum is acquired for a predetermined amount of time.

Spectrum Analysis: The resulting spectrum is analyzed to identify the photopeaks

corresponding to the gamma transitions in the decay of 138Cs and 138mCs. The area under

each photopeak is proportional to the intensity of the corresponding gamma ray.

Gamma-Gamma Coincidence Measurements
To establish the relationships between different gamma rays in a decay cascade, gamma-

gamma coincidence measurements are performed. This technique is crucial for constructing a

detailed level scheme of the daughter nucleus (138Ba).

Protocol Outline:

Detector Arrangement: Two or more gamma-ray detectors (e.g., HPGe or Ge(Li)) are placed

in close proximity to the 138Cs source.
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Coincidence Electronics: The output signals from the detectors are processed by a

coincidence circuit. This circuit is configured to only record events where two gamma rays

are detected within a very short time window (nanoseconds).

Data Acquisition: A two-dimensional histogram is generated, where the x- and y-axes

represent the energies of the gamma rays detected in each detector.

Data Analysis: By "gating" on a specific gamma-ray peak in one detector's spectrum, the

coincident gamma rays can be identified in the other detector's spectrum. This reveals which

gamma rays are emitted in cascade.

Conclusion
The nuclear isomer Cesium-138m and its ground state, Cesium-138, present a rich area of

study in nuclear physics. Their production as fission products and their complex decay

schemes provide valuable data for understanding nuclear structure and decay processes. The

experimental techniques outlined in this guide, from on-line isotope separation to advanced

gamma-ray spectroscopy, are essential tools for researchers investigating these and other

exotic nuclei. A thorough understanding of the properties and methodologies associated with

138Cs is crucial for applications in nuclear science and may have implications for related fields,

including the development of radiopharmaceuticals and the management of nuclear waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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